Cas no 102830-09-1 (1,2,3,4-tetrahydro-7,8-Isoquinolinediol)

• Product Name: 1,2,3,4-tetrahydro-7,8-Isoquinolinediol
• CAS No: 102830-09-1
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 1096797
• Update Time: 2024-07-26

1,2,3,4-tetrahydro-7,8-Isoquinolinediol Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-tetrahydro-7,8-Isoquinolinediol

• Inchi： 1S/C9H11NO2/c11-8-2-1-6-3-4-10-5-7(6)9(8)12/h1-2,10-12H,3-5H2
• InChI Key： KIULDTBFEAIZCP-UHFFFAOYSA-N
• SMILES： OC1C(O)=C2C(CCNC2)=CC=1

Computed Properties

• Exact Mass: 165.078979g/mol
• Monoisotopic Mass: 165.078979g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 165.19g/mol
• XLogP3: 0.6
• Topological Polar Surface Area: 52.5Ų

Experimental Properties

• Density: 1.279±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 358.6±42.0 °C(Predicted)
• pka: 9.00±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines